Cas no 29609-26-5 (1-Piperidinesulfonamide,2,5-dimethyl-)

1-Piperidinesulfonamide,2,5-dimethyl- structure
29609-26-5 structure
Product Name:1-Piperidinesulfonamide,2,5-dimethyl-
CAS No:29609-26-5
MF:C7H16N2O2S
MW:192.279140472412
CID:240469
Update Time:2024-01-26

1-Piperidinesulfonamide,2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinesulfonamide,2,5-dimethyl-
    • 1-Piperidinesulfonamide,2,5-dimethyl-(8CI)
    • 1-Piperidinesulfonamide, 2,5-dimethyl-
    • Inchi: 1S/C7H16N2O2S/c1-6-3-4-7(2)9(5-6)12(8,10)11/h6-7H,3-5H2,1-2H3,(H2,8,10,11)
    • InChI Key: YEIMPBGCYOVLMP-UHFFFAOYSA-N
    • SMILES: N1(S(N)(=O)=O)CC(C)CCC1C

Computed Properties

  • Exact Mass: 192.09338
  • Monoisotopic Mass: 192.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.8A^2

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • Boiling Point: 306.6±25.0 °C(Predicted)
  • PSA: 63.4
  • pka: 12.74±0.60(Predicted)
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